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Abstract
This technical guide provides an in-depth overview of the chemical properties of Chrysoidine
G (CAS 532-82-1), an azo dye with applications in various scientific fields. This document

collates essential quantitative data, details experimental protocols for its characterization, and

presents logical workflows for its synthesis and analysis. The information is intended to support

researchers, scientists, and professionals in drug development in their understanding and

utilization of this compound.

Core Chemical Properties
Chrysoidine G, also known as Basic Orange 2 or 4-phenylazo-m-phenylenediamine

monohydrochloride, is a cationic azo dye.[1][2] Its fundamental chemical and physical

properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
4-(phenyldiazenyl)benzene-

1,3-diamine;hydrochloride
PubChem

Synonyms
Basic Orange 2, Chrysoidine Y,

C.I. 11270
[1][3]

CAS Number 532-82-1 [4][5]

Molecular Formula C₁₂H₁₂N₄·HCl [4][6]

Molecular Weight 248.71 g/mol [5][7]

Appearance
Red-brown to purple crystalline

powder
[4][5]

Melting Point 235 °C (decomposes) [3]

pKa

Data available in IUPAC

Digitized pKa Dataset for

Chrysoidin Y

[1][4]

UV Absorption Maximum

(λmax)
449 nm (in water) [4]

Solubility

Water Slightly soluble

Ethanol Soluble

Acetone Soluble

Xylene Soluble

Benzene Practically insoluble

Synthesis of Chrysoidine G
The synthesis of Chrysoidine G is a classic example of an azo coupling reaction. The overall

process involves two main stages: the diazotization of an aromatic amine (aniline) and the
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subsequent coupling of the resulting diazonium salt with an activated aromatic compound (m-

phenylenediamine).[8][9]
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Caption: Synthesis pathway of Chrysoidine G.

Experimental Protocol: A General Approach
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The following is a generalized protocol for the synthesis of azo dyes, adapted for Chrysoidine
G.

Materials:

Aniline

Sodium Nitrite (NaNO₂)

Concentrated Hydrochloric Acid (HCl)

m-Phenylenediamine

Ice

Distilled water

Beakers, magnetic stirrer, and filtration apparatus

Procedure:

Diazotization of Aniline:

Dissolve a specific molar equivalent of aniline in a solution of concentrated hydrochloric

acid and water.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite, maintaining the temperature

below 5 °C. The slow addition is crucial to prevent the decomposition of the diazonium

salt.

Continue stirring for 15-20 minutes after the addition is complete to ensure the full

formation of the benzenediazonium chloride solution.

Azo Coupling:
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In a separate beaker, dissolve an equimolar amount of m-phenylenediamine in a suitable

solvent (e.g., dilute hydrochloric acid).

Cool this solution in an ice bath.

Slowly add the cold benzenediazonium chloride solution to the m-phenylenediamine

solution with vigorous stirring.

A colored precipitate of Chrysoidine G will form. The reaction is typically kept cold to

maximize the yield.

Isolation and Purification:

Allow the reaction to proceed for a period, then collect the precipitate by vacuum filtration.

Wash the crude product with cold water to remove any unreacted salts.

The product can be further purified by recrystallization from a suitable solvent, such as

ethanol-water mixture.

Dry the purified crystals in a desiccator.

Analytical Characterization
A systematic approach is required for the analytical characterization of synthesized or procured

Chrysoidine G to confirm its identity and purity.

Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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